Cas no 2097956-63-1 (6-(Difluoromethyl)-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-(Difluoromethyl)-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2097956-63-1
• MF: C₇H₅F₅N₂O₂
• MW: 244.118818998337
• CID: 5723848
• PubChem ID: 122239175
• Update Time: 2025-06-11

6-(Difluoromethyl)-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F1967-7635
• AKOS040812157
• 2097956-63-1
• 6-(difluoromethyl)-3-(2,2,2-trifluoroethyl)-1H-pyrimidine-2,4-dione
• 6-(difluoromethyl)-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-(Difluoromethyl)-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C7H5F5N2O2/c8-5(9)3-1-4(15)14(6(16)13-3)2-7(10,11)12/h1,5H,2H2,(H,13,16)
• InChI Key： MJBUGRWDMUAWKC-UHFFFAOYSA-N
• SMILES： FC(CN1C(C=C(C(F)F)NC1=O)=O)(F)F

Computed Properties

• Exact Mass: 244.02711822g/mol
• Monoisotopic Mass: 244.02711822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.4Ų

Additional information on 6-(Difluoromethyl)-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-(Difluoromethyl)-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097956-63-1)

6-(Difluoromethyl)-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydropyrimidine class, a structural motif widely recognized for its pharmacological potential. The presence of both difluoromethyl and 2,2,2-trifluoroethyl substituents introduces unique electronic and steric properties, making it a promising candidate for the development of novel therapeutic agents.

The chemical structure of this molecule is characterized by a six-membered ring containing two nitrogen atoms and two carbonyl groups. The difluoromethyl group at the 6-position enhances the lipophilicity and metabolic stability of the compound, while the 2,2,2-trifluoroethyl group at the 3-position contributes to its solubility and bioavailability. These features are critical in designing molecules that can efficiently interact with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the binding interactions of this compound with various biological targets. Studies have indicated that 6-(Difluoromethyl)-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits potent activity against several enzymes and receptors implicated in inflammatory and infectious diseases. The fluorinated substituents play a crucial role in modulating the binding affinity and selectivity of the molecule.

In particular, research has highlighted its potential as an inhibitor of enzymes involved in the synthesis of nucleotides and amino acids. These pathways are often dysregulated in cancer cells, making such inhibitors attractive candidates for anticancer therapy. Preliminary in vitro studies have demonstrated that this compound can effectively inhibit the growth of various tumor cell lines by disrupting key metabolic pathways.

The pharmacokinetic properties of 6-(Difluoromethyl)-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione have also been extensively evaluated. Its favorable solubility profile allows for efficient absorption following oral administration, while its metabolic stability ensures prolonged half-life in vivo. These characteristics make it a promising candidate for clinical development.

Furthermore, the compound has shown promising results in preclinical models of inflammation and infection. By targeting specific enzymatic pathways involved in these processes, it demonstrates potential as a therapeutic agent for conditions such as rheumatoid arthritis and bacterial infections. The unique combination of structural features makes it a versatile scaffold for further derivatization and optimization.

The synthesis of 6-(Difluoromethyl)-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as fluorination reactions and ring-closing metathesis have been particularly useful in constructing the desired heterocyclic framework.

Recent innovations in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly adopting sustainable practices to minimize waste and reduce environmental impact. For instance, catalytic fluorination methods have been developed to replace traditional halogenation processes with higher selectivity and efficiency.

The regulatory landscape for pharmaceutical compounds like 6-(Difluoromethyl)-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets high-quality standards for clinical use. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for market distribution.

Ongoing clinical trials are evaluating the therapeutic potential of derivatives based on this scaffold. These trials aim to establish dosing regimens and assess long-term safety profiles. Preliminary results are encouraging and suggest that further development is warranted.

The future direction of research on 6-(Difluoromethyl)-3-(2,2，trifluroethylethyl）-1，23，44-tetrahydropyrimidin-24-dione includes exploring its role in neurodegenerative diseases. Preliminary studies suggest that it may interact with receptors involved in cognitive function and memory formation。 This opens up new avenues for treating conditions such as Alzheimer's disease。

Additionally，the compound's potential in combination therapy is being investigated。 By pairing it with other drugs that target different pathways， researchers hope to achieve synergistic effects that could enhance treatment outcomes。